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Chromium dioxide (CrOz2) is valued in catalysis for its unique combination of magnetic and surface

properties. The table below summarizes its key technical characteristics.

Property

Description & Relevance to Catalysis

Magnetic Properties

Crystal Structure

Surface Chemistry

Magnetoresistance

Synthesis &
Morphology

Half-metallic ferromagnet with nearly 100% spin polarization at low
temperatures [1] [2]. High Curie temperature of ~390K (=117 °C) [1] [2].
Provides strong magnetic response for separation.

Tetragonal rutile structure (P42/mnm) at ambient conditions [1]. A stable,
defined crystal lattice for functionalization.

Particles often have a thin surface layer of oxyhydroxide (B-CrOOH) or
chromium oxide (Cr203) [3] [2]. Dielectric shell influences inter-particle electron
tunneling and available for chemical modification.

Exhibits significant negative magnetoresistance at low temperatures [3] [2].
Indicator of spin-dependent transport, relevant for magnetically controlled
processes.

Typically synthesized via hydrothermal methods [3] [4] [2]. Particle size and
shape (needles, rounded) can be controlled [3].

Synthesis and Manipulation
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The properties of CrOz can be finely tuned through synthesis and processing parameters to optimize it for

specific applications.

¢ Hydrothermal Synthesis: This is a standard method for producing CrOz powder. Using chromic
anhydride (CrOs) as a precursor and specific modifiers or nucleating agents allows for control over
particle size and shape, yielding either rounded patrticles or needle-shaped crystals [3] [4] [2].

e Thin Film Fabrication: For film-based applications, chemical vapor deposition (CVD) can be used.

Table 2 shows how the choice of carrier gas significantly affects the growth and properties of CrO2

films on TiO2 substrates [5].

Parameter Argon (Ar) Atmosphere Nitrogen (N2) Atmosphere
Growth Temp. Range 310 - 400 °C 300 - 430 °C

Optimal Temp. 320 °C 320 °C

Saturation Higher than films grown in Oz Lower than films grown in Oz (N-

Magnetization

Curie Temperature (T¢) Higher than films grown in Oz

Key Characteristics Possibly numerous oxygen
vacancies

doped)

Higher than films grown in Oz

Improved thermal stability

Application Workflow and Considerations

While a specific protocol for "Magtrieve" is not available, the general workflow for using a CrO2 powder as

a magnetic catalyst support would involve the following stages, with its ferromagnetism enabling key

separation steps.
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Based on the research, here are key considerations for its application:

¢ Magnetic Separation: As a ferromagnet, CrOz supports can be separated from reaction mixtures
using an external magnet, similar to other magnetic catalysts like magnetite (FesOa) [6]. This avoids
tedious filtration or centrifugation.

o Stability: The ferromagnetic properties are stable at room temperature but degrade upon heating
above the Curie temperature (~117°C) [1] [2]. The surface CrOOH/Cr20s layer also contributes to its
stability [3].

e Handling: The powder form, often composed of nanoparticles or sub-micron particles, provides a
high surface area [2], which is beneficial for catalyst loading.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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